Cas no 2138171-54-5 (N-[5-(azetidin-3-yl)-1,3-dimethyl-1H-pyrazol-4-yl]-2-chloropropanamide)

• Product Name: N-[5-(azetidin-3-yl)-1,3-dimethyl-1H-pyrazol-4-yl]-2-chloropropanamide
• CAS No: 2138171-54-5
• MF: C₁₁H₁₇ClN₄O
• MW: 256.731880903244
• CID: 5956962
• PubChem ID: 165451760
• Update Time: 2025-11-01

N-[5-(azetidin-3-yl)-1,3-dimethyl-1H-pyrazol-4-yl]-2-chloropropanamide Chemical and Physical Properties

Names and Identifiers

• EN300-741495
• 2138171-54-5
• N-[5-(azetidin-3-yl)-1,3-dimethyl-1H-pyrazol-4-yl]-2-chloropropanamide

• Inchi： 1S/C11H17ClN4O/c1-6(12)11(17)14-9-7(2)15-16(3)10(9)8-4-13-5-8/h6,8,13H,4-5H2,1-3H3,(H,14,17)
• InChI Key： PIZMVAWBMYCACD-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1C(C)=NN(C)C=1C1CNC1)=O

Computed Properties

• Exact Mass: 256.1090889g/mol
• Monoisotopic Mass: 256.1090889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 59Ų

Additional information on N-[5-(azetidin-3-yl)-1,3-dimethyl-1H-pyrazol-4-yl]-2-chloropropanamide

Comprehensive Overview of N-[5-(azetidin-3-yl)-1,3-dimethyl-1H-pyrazol-4-yl]-2-chloropropanamide (CAS No. 2138171-54-5)

The compound N-[5-(azetidin-3-yl)-1,3-dimethyl-1H-pyrazol-4-yl]-2-chloropropanamide (CAS No. 2138171-54-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring an azetidine ring and a chloropropanamide moiety, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or GPCR modulator, which aligns with current trends in precision medicine and targeted therapies.

In recent years, the demand for novel heterocyclic compounds like N-[5-(azetidin-3-yl)-1,3-dimethyl-1H-pyrazol-4-yl]-2-chloropropanamide has surged due to their versatility in medicinal chemistry. The presence of both pyrazole and azetidine rings in its structure contributes to its bioactivity, a topic frequently searched in academic databases and AI-driven research tools. This compound’s molecular weight and logP value further enhance its drug-likeness, making it a subject of interest for computational chemists and pharmacologists.

The synthesis of CAS No. 2138171-54-5 involves multi-step organic reactions, often starting from 1,3-dimethyl-1H-pyrazol-5-amine and incorporating azetidine-3-carboxylic acid derivatives. Its chiral center at the 2-position of the propanamide chain adds complexity to its stereochemistry, a feature highly relevant to modern enantioselective synthesis techniques. These attributes are frequently queried in search engines by synthetic chemists optimizing reaction yields or exploring green chemistry alternatives.

From a therapeutic perspective, the chloropropanamide group in this compound may contribute to its potential as a metabolite stabilizer, a property increasingly sought after in prodrug design. Computational studies suggest possible interactions with cytochrome P450 enzymes, a hot topic in ADME prediction research. These characteristics position N-[5-(azetidin-3-yl)-1,3-dimethyl-1H-pyrazol-4-yl]-2-chloropropanamide as a valuable scaffold for structure-activity relationship (SAR) studies.

The compound’s crystalline form and solubility profile have also been investigated, as these properties are critical for formulation development—a major focus area in pharmaceutical manufacturing. Recent patent literature reveals growing interest in its derivatives for neurodegenerative disease applications, reflecting broader industry trends toward CNS-targeted therapeutics.

Analytical characterization of CAS No. 2138171-54-5 typically employs advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. These methods are commonly searched by quality control specialists validating synthetic batches. The compound’s HPLC purity specifications and storage conditions are additional practical considerations frequently discussed in research forums.

In the context of fragment-based drug discovery, the azetidin-3-yl component of this molecule represents a valuable pharmacophore for library design. Its hydrogen bonding capacity and ring strain contribute to unique binding interactions, making it a subject of molecular docking studies. These aspects align with current interests in AI-assisted drug design platforms that prioritize three-dimensional molecular features.

The safety profile of N-[5-(azetidin-3-yl)-1,3-dimethyl-1H-pyrazol-4-yl]-2-chloropropanamide remains under investigation, with preliminary in vitro toxicity data suggesting favorable therapeutic index potential. Such information is increasingly important to researchers filtering compounds through early-stage screening pipelines—a process often explored in search queries related to hit-to-lead optimization strategies.

As the pharmaceutical industry shifts toward personalized medicine, the structural versatility of CAS No. 2138171-54-5 makes it adaptable for biomarker-targeted therapies. Its potential metabolite pathways are being mapped using high-resolution mass spectrometry, another trending topic in analytical chemistry circles. The compound’s stability under physiological conditions continues to be an area of active research.

Looking ahead, N-[5-(azetidin-3-yl)-1,3-dimethyl-1H-pyrazol-4-yl]-2-chloropropanamide represents an exciting case study in rational drug design. Its development trajectory reflects broader movements toward computationally guided synthesis and multi-parameter optimization in medicinal chemistry—subjects generating substantial engagement in scientific communities and search engine queries alike.